2'-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)ethyl]-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide

Specification

• Molecular Formula: C26H32N2O4
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)ethyl]-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
• Standard InChI: InChI=1S/C26H32N2O4/c1-31-18-17-28-25(30)22-8-4-3-7-21(22)23(26(28)14-5-6-15-26)24(29)27-16-13-19-9-11-20(32-2)12-10-19/h3-4,7-12,23H,5-6,13-18H2,1-2H3,(H,27,29)
• Standard InChI Key: VCYSTGGHACEHST-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NCCC4=CC=C(C=C4)OC

Introduction

The compound 2'-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)ethyl]-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide is a complex organic molecule featuring a spirocyclic structure, which includes a cyclopentane and an isoquinoline ring system. This compound is characterized by the presence of a carboxamide group and various methoxy substituents, which can influence its biological activity and solubility properties.

Structural Features

• Spirocyclic Core: The compound contains a spiro[cyclopentane-1,3'-isoquinoline] core, which is a unique structural feature contributing to its potential pharmacological properties.

• Functional Groups: The presence of methoxy groups (e.g., 2-methoxyethyl and 4-methoxyphenyl) enhances its solubility and may modulate biological interactions.

• Carboxamide Group: This functional group is known for its ability to participate in hydrogen bonding, which can affect the compound's interactions with biological targets.

Synthesis

The synthesis of such complex spirocyclic compounds typically involves multi-step reactions. While specific details for this compound are not readily available, similar compounds often require careful selection of starting materials and reaction conditions to achieve the desired structure.

Biological Activity and Potential Applications

Compounds with similar structural features have shown potential in various therapeutic areas:

Compound Name	Structure Features	Biological Activity
N-[2-(4-Methoxyphenyl)ethyl]-4-carboxamide	Similar phenyl group	Anticancer
2-Methoxy-N-(3-pyridyl)acetamide	Different nitrogen heterocycle	Antimicrobial
1-Methylspiro[cyclopentane-1,3'-isoquinoline]	Lacks methoxy groups	Neuroprotective

The specific biological activity of 2'-(2-methoxyethyl)-N-[2-(4-methoxyphenyl)ethyl]-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide would depend on its interactions with biological targets, which could be influenced by its unique combination of functional groups.